Cas no 1017397-60-2 (5-oxo-1-propylpyrrolidine-3-carbonitrile)

• Product Name: 5-oxo-1-propylpyrrolidine-3-carbonitrile
• CAS No: 1017397-60-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD10004073
• CID: 4567389
• PubChem ID: 24275577
• Update Time: 2023-04-06

5-oxo-1-propylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbonitrile, 5-oxo-1-propyl-
• 5-oxo-1-propylpyrrolidine-3-carbonitrile

• MDL： MFCD10004073
• Inchi： 1S/C8H12N2O/c1-2-3-10-6-7(5-9)4-8(10)11/h7H,2-4,6H2,1H3
• InChI Key： ZNANZHLGGJCDJJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C(=O)CC(C#N)C1

Computed Properties

• Exact Mass: 152.094963g/mol
• Monoisotopic Mass: 152.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.19g/mol
• XLogP3: 0
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines